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Compound of Interest

Compound Name: Nitroguanidine

Cat. No.: B056551

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of nitroguanidine
from dicyandiamide, a common and industrially significant method. The document details the
primary synthesis routes, experimental protocols, and quantitative data to facilitate
understanding and replication in a laboratory setting.

Introduction

Nitroguanidine (NQ), a crystalline solid, is a key energetic material used in the production of
flashless propellants and insensitive high explosives.[1][2] Its synthesis from readily available
dicyandiamide is a well-established industrial process. This guide focuses on the two primary
methods for this conversion: a two-step process involving the synthesis and isolation of
guanidine nitrate followed by nitration, and a one-step process where dicyandiamide is
converted to guanidine sulfate and then nitrated in situ.

Chemical Synthesis Pathways

The synthesis of nitroguanidine from dicyandiamide primarily follows two routes, both of which
involve the formation of a guanidine salt as an intermediate.

Route 1: Two-Step Synthesis via Guanidine Nitrate

This is the most common and well-documented method. It involves two distinct steps:
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o Formation of Guanidine Nitrate: Dicyandiamide is reacted with ammonium nitrate to produce
guanidine nitrate.[3][4][5]

 Nitration of Guanidine Nitrate: The isolated guanidine nitrate is then treated with a strong
nitrating agent, typically concentrated sulfuric acid or a mixture of nitric and sulfuric acids, to
yield nitroguanidine.[1][6]

Route 2: One-Step Synthesis via Guanidine Sulfate

This method aims to streamline the process by avoiding the isolation of the intermediate
guanidine salt.

» Formation of Guanidine Sulfate: Dicyandiamide is hydrolyzed with sulfuric acid to form
guanidine sulfate.[7]

« In-situ Nitration: The resulting solution containing guanidine sulfate is then directly treated
with a nitrating agent to produce nitroguanidine.[7][8]

The following diagram illustrates the overall chemical transformation:
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Overall Synthesis Pathway of Nitroguanidine from Dicyandiamide
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Experimental Workflow for Two-Step Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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